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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of deuterated 1-hexanol, focusing on its
chemical structure, physicochemical properties, and applications in research and drug
development. The strategic incorporation of deuterium, a stable isotope of hydrogen, into the 1-
hexanol molecule offers unique advantages in various analytical and metabolic studies.

Chemical Structure and Isotopologues

1-Hexanol is a primary alcohol with a six-carbon linear chain.[1][2] Its chemical formula is
CeH140.[1][3] Deuterated 1-hexanol refers to isotopologues of 1-hexanol where one or more
hydrogen atoms have been replaced by deuterium atoms. The level and position of deuteration
can vary, leading to different deuterated species with specific applications.

A common commercially available isotopologue is 1-Hexanol-d13, where all thirteen hydrogen
atoms on the hexyl chain are replaced by deuterium.[4][5] The hydroxyl proton typically
remains, resulting in the molecular formula CeD13HO.[5] Another example found in research is
1-hexanol-d2, where deuterium atoms are specifically located at the alpha-position (the carbon
atom bonded to the hydroxyl group).[6]

Below is a diagram representing the chemical structure of 1-Hexanol-d13.

Caption: Chemical structure of 1-Hexanol-d13.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15581862?utm_src=pdf-interest
https://www.atamanchemicals.com/1-hexanol_u27741/
https://en.wikipedia.org/wiki/1-Hexanol
https://www.atamanchemicals.com/1-hexanol_u27741/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14O/c1-2-3-4-5-6-7/h7H%2C2-6H2%2C1H3
https://www.benchchem.com/product/b15581862?utm_src=pdf-body
https://www.medchemexpress.com/1-hexanol-d13.html
https://www.scbt.com/p/1-hexan-d13-ol-204244-84-8
https://www.scbt.com/p/1-hexan-d13-ol-204244-84-8
https://pubmed.ncbi.nlm.nih.gov/1932050/
https://www.benchchem.com/product/b15581862?utm_src=pdf-body
https://www.benchchem.com/product/b15581862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Data

The physical and chemical properties of deuterated 1-hexanol are similar to its non-deuterated
counterpart, with slight differences arising from the increased mass of deuterium. This table
summarizes key quantitative data.

1-Hexanol (Non-

Property deuterated) 1-Hexanol-d13
Molecular Formula CeH14O[1][3] CeD13HO[5]
Molecular Weight 102.17 g/mol [7] 115.25 g/mol [5]
Appearance Colorless liquid[1][2]

Boiling Point 157 °C[2]

Melting Point -45 °C[2]

Density 0.82 g/cm3 (at 20 °C)[2]

Solubility in water 5.9 g/L (at 20 °C)[2]

Data for deuterated 1-hexanol is often limited in publicly available safety data sheets and
supplier information. The properties of the non-deuterated form are provided for comparison.

Applications in Research and Drug Development

Deuterated compounds are valuable tools in pharmaceutical research, primarily for their use in
metabolic studies and as internal standards for analytical quantification.[4][8] The replacement
of hydrogen with deuterium can alter the rate of metabolic processes due to the kinetic isotope
effect (KIE), where the stronger carbon-deuterium bond is more resistant to enzymatic
cleavage.[8]

Deuterated 1-hexanol can be employed in various experimental workflows, such as in vitro
metabolic stability assays.
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Caption: Workflow for an in vitro metabolic stability assay using deuterated 1-hexanol.
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Experimental Protocols
Synthesis of Deuterated 1-Hexanol

While specific, detailed industrial synthesis protocols for deuterated 1-hexanol are proprietary,
a general laboratory-scale approach can be inferred from standard organic chemistry
techniques for isotopic labeling. One common method involves the reduction of a
corresponding deuterated carboxylic acid or ester.

Example Protocol: Synthesis of 1-Hexanol-d13 from Hexanoic acid-d11

e Materials: Hexanoic acid-d11, Lithium aluminum deuteride (LAD), Anhydrous diethyl ether,
Deuterium oxide (D20), Hydrochloric acid (HCI, deuterated if terminal -OD is desired).

e Procedure:

o In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), a solution of
hexanoic acid-d11 in anhydrous diethyl ether is prepared.

o The flask is cooled in an ice bath.

o A solution of lithium aluminum deuteride in anhydrous diethyl ether is added dropwise to
the stirred hexanoic acid solution. The reaction is exothermic and should be controlled
carefully.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure complete reduction.

o The reaction is quenched by the slow, careful addition of D20 to decompose the excess
LAD.

o Adilute solution of hydrochloric acid is added to dissolve the aluminum salts.
o The organic layer is separated, and the agueous layer is extracted with diethyl ether.

o The combined organic extracts are washed with a saturated sodium bicarbonate solution
and then with brine.
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o The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed by rotary evaporation.

o The resulting crude 1-hexanol-d13 can be purified by distillation.

Deuterium NMR Spectroscopy of 1-Hexanol in Lipid
Bilayers

Deuterium Nuclear Magnetic Resonance (NMR) spectroscopy can be used to study the
behavior of deuterated molecules within different environments. A study by Pope and Dubro
(1986) investigated the partitioning of 1-hexanol-d2 into lipid membranes.[6]

e Sample Preparation:

o A known amount of lipid (e.g., asolectin or phosphatidylcholine) is dissolved in an organic
solvent like chloroform or methanol.

o A specific molar ratio of 1-hexanol-d2 is added to the lipid solution.

o The solvent is evaporated under a stream of nitrogen gas to form a thin lipid film on the
walls of a glass tube.

o The film is further dried under vacuum for several hours to remove any residual solvent.

o The lipid film is hydrated with a buffer solution, and the mixture is vortexed to form a milky
suspension of multilamellar vesicles.

 NMR Spectroscopy:
o The lipid dispersion containing deuterated 1-hexanol is transferred to an NMR tube.

o Deuterium (2H) NMR spectra are acquired on a high-field NMR spectrometer equipped
with a broadband probe.

o Spectra are recorded over time to observe the partitioning and equilibration of the
deuterated 1-hexanol within the lipid bilayer.[6]
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o The lineshape and quadrupolar splitting of the deuterium NMR signal provide information
about the location, orientation, and dynamics of the deuterated hexanol molecules within
the membrane.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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